Cas no 1262415-81-5 (2-Ethyl-2,3-dihydro-1h-indene-2-carbaldehyde)

• Product Name: 2-Ethyl-2,3-dihydro-1h-indene-2-carbaldehyde
• CAS No: 1262415-81-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5714655
• PubChem ID: 46942252
• Update Time: 2025-05-26

2-Ethyl-2,3-dihydro-1h-indene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2,3-dihydro-1H-indene-2-carbaldehyde
• EN300-1620193
• 1262415-81-5
• AKOS015901875
• 2-ETHYL-2,3-DIHYDRO-1H-INDENE-2-CARBOXALDEHYDE
• 1H-Indene-2-carboxaldehyde, 2-ethyl-2,3-dihydro-
• 2-Ethyl-2,3-dihydro-1h-indene-2-carbaldehyde

• Inchi： 1S/C12H14O/c1-2-12(9-13)7-10-5-3-4-6-11(10)8-12/h3-6,9H,2,7-8H2,1H3
• InChI Key： FEGUSZAYKBIVSQ-UHFFFAOYSA-N
• SMILES： O=CC1(CC)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 267.1±29.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-Ethyl-2,3-dihydro-1h-indene-2-carbaldehyde

Introduction to 2-Ethyl-2,3-dihydro-1H-indene-2-carbaldehyde (CAS No. 1262415-81-5)

2-Ethyl-2,3-dihydro-1H-indene-2-carbaldehyde, also known by its CAS registry number CAS No. 1262415-81-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of aldehydes and is characterized by its unique molecular structure, which includes an indene ring system substituted with an ethyl group and an aldehyde functional group. The indene moiety, a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring, contributes to the compound's stability and reactivity.

The synthesis of 2-Ethyl-2,3-dihydro-1H-indene-carbaldehyde typically involves multi-step organic reactions, often utilizing catalytic processes to enhance yield and selectivity. Recent advancements in catalytic chemistry have enabled more efficient methods for its production, reducing environmental impact and improving scalability for industrial applications. The compound's aldehyde group makes it highly reactive in various condensation reactions, such as the aldol reaction and the Perkin reaction, which are widely used in organic synthesis.

CAS No. 1262415-81-5 has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its indene framework is structurally similar to several bioactive compounds, making it a valuable intermediate in the synthesis of complex molecules with therapeutic properties. For instance, researchers have explored its use in creating analogs of natural products with anti-inflammatory and anticancer activities.

In addition to its role in drug discovery, indene-based compounds, including CAS No. 1262415-81..., have found applications in materials science. The compound's ability to undergo polymerization under specific conditions has led to its investigation as a monomer for producing novel polymeric materials with tailored properties. These materials exhibit potential uses in electronics, optics, and advanced composites.

The physical and chemical properties of CAS No. 1... have been extensively studied to optimize its utilization in different chemical processes. Its melting point, boiling point, and solubility characteristics are critical factors influencing its performance in various reactions and applications. Recent studies have also focused on understanding its thermal stability and reactivity under different conditions, providing valuable insights for process optimization.

CAS No...'s compatibility with green chemistry principles has further enhanced its appeal as a sustainable raw material for industrial applications. Researchers are actively exploring methods to synthesize this compound using renewable feedstocks and energy-efficient processes, aligning with global efforts to promote environmentally friendly chemical manufacturing.

In conclusion, CAS No..., or ..., stands out as a multifaceted organic compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future advancements in chemistry and materials science.